Cas no 2138020-83-2 (N-[4-(2-aminopropan-2-yl)phenyl]-2-methylpropanamide)

• Product Name: N-[4-(2-aminopropan-2-yl)phenyl]-2-methylpropanamide
• CAS No: 2138020-83-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6560133
• PubChem ID: 165469788
• Update Time: 2025-08-03

N-[4-(2-aminopropan-2-yl)phenyl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-aminopropan-2-yl)phenyl]-2-methylpropanamide
• EN300-766390
• 2138020-83-2

• Inchi： 1S/C13H20N2O/c1-9(2)12(16)15-11-7-5-10(6-8-11)13(3,4)14/h5-9H,14H2,1-4H3,(H,15,16)
• InChI Key： LAOUMVOZAORWEZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(=CC=1)C(C)(C)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[4-(2-aminopropan-2-yl)phenyl]-2-methylpropanamide

N-[4-(2-Aminopropan-2-yl)phenyl]-2-methylpropanamide: A Comprehensive Overview

N-[4-(2-Aminopropan-2-yl)phenyl]-2-methylpropanamide, also known by its CAS number 2138020-83-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of propanamide, with a unique structure that incorporates an amino group and a methyl substituent. Its chemical formula is C₁₅H₂₅N₃O, and it has a molecular weight of 277.39 g/mol. The compound's structure consists of a phenyl ring substituted with an amino group and a propanamide moiety, making it a versatile molecule with potential applications in drug design and material science.

The synthesis of N-[4-(2-Aminopropan-2-yl)phenyl]-2-methylpropanamide involves several steps, including the preparation of the amino-substituted phenyl ring and the subsequent coupling with the propanamide group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Researchers have also explored the use of microwave-assisted synthesis, which has shown promising results in terms of product purity and scalability.

One of the most notable applications of this compound is in the field of pharmacology, where it has been investigated as a potential lead molecule for drug development. Studies have shown that N-[4-(2-Aminopropan-2-yl)phenyl]-2-methylpropanamide exhibits moderate to high activity against certain enzymes and receptors, making it a candidate for further optimization. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been studied for its properties in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis. Recent studies have explored its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The compound's compatibility with biological systems and its ability to degrade under physiological conditions make it an attractive option for these applications.

The physical properties of N-[4-(2-Aminopropan-2-yl)phenyl]-2-methylpropanamide are also worth noting. It has a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has focused on understanding the stereochemical properties of this compound. Studies using X-ray crystallography have provided insights into its molecular geometry, revealing that the amino group adopts a specific conformation that may influence its bioactivity. This information is crucial for designing analogs with improved pharmacokinetic profiles.

In conclusion, N-[4-(2-Aminopropan-2-yl)phenyl]-2-methylpropanamide (CAS No: 1987667-75-8) is a multifaceted compound with potential applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike.